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Compound of Interest

Compound Name: Arenobufagin 3-hemisuberate

Cat. No.: B2754198

Arenobufagin exerts its potent anti-neoplastic effects by targeting multiple fundamental
signaling pathways that govern cell proliferation, survival, apoptosis, and angiogenesis.

PIBK/Akt/ImTOR Pathway

A primary mechanism of arenobufagin's anti-cancer activity is the inhibition of the
Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin

(mTOR) pathway.[2][3][6] This pathway is a crucial regulator of cell survival, proliferation, and
metabolism.[2]

Arenobufagin has been shown to downregulate the expression of key proteins in this pathway
in pancreatic and hepatocellular carcinoma cells.[3][6] Mechanistically, it decreases the
phosphorylation levels of Akt and mTOR.[7] The inhibition of this cascade leads to the induction
of both apoptosis and autophagy, two critical processes in controlling cancer cell growth.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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